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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686 Get Quote

Providing critical safety and logistical information for the responsible management of

prosulfuron waste, this document outlines the necessary procedures for its proper disposal.

Adherence to these guidelines is essential for ensuring laboratory safety and environmental

protection.

Prosulfuron is a sulfonylurea herbicide that is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects[1]. Due to its environmental hazards, it is critical that all

waste containing prosulfuron be managed in a compliant and safe manner. The United

Nations designates prosulfuron as UN3077, an environmentally hazardous substance, solid,

N.O.S. (Not Otherwise Specified)[2][3].

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including gloves and safety glasses. In case of a spill, prevent the

material from entering drains or waterways[4]. For small spills, sweep up the solid material,

minimizing dust formation, and place it into a suitable, sealed container for disposal. The spill

area should then be cleaned with a strong detergent and water, with the cleaning water also

collected as hazardous waste[1].

Prosulfuron Disposal Procedures
The proper disposal of prosulfuron waste involves a series of steps to ensure the safety of

personnel and the protection of the environment. The following procedures are based on
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guidelines from safety data sheets and environmental regulations.

Step 1: Waste Identification and Segregation

Properly identify and segregate all prosulfuron waste. This includes:

Unused or surplus prosulfuron

Contaminated materials (e.g., personal protective equipment, absorbent materials from

spills)

Empty containers

Step 2: Disposal of Unused Prosulfuron and Contaminated Materials

All unused prosulfuron and materials contaminated with it must be treated as hazardous

waste.

Licensed Disposal Contractor: Arrange for the collection and disposal of prosulfuron waste

through a licensed hazardous-waste disposal contractor[1][4]. Do not mix with other waste

streams unless explicitly permitted by the disposal company.

Packaging: Ensure that waste is stored in its original container or a clearly labeled, sealed,

and appropriate waste container to await collection.

Step 3: Decontamination and Disposal of Empty Containers

Empty prosulfuron containers can be disposed of as non-hazardous waste only if they are

properly decontaminated through a triple-rinsing process[1].

Triple-Rinsing Procedure:

Fill the empty container one-quarter full with water.

Securely replace the lid and shake the container vigorously for at least 30 seconds to rinse

all interior surfaces.
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Empty the rinsate into the spray tank or a designated hazardous waste container for later

disposal. Allow the container to drain for at least 30 seconds[5].

Repeat this rinsing process two more times[5].

Final Disposal: After triple-rinsing, puncture the container to prevent reuse and dispose of it

in accordance with local, state, and federal regulations, which may include recycling or

disposal in a sanitary landfill[5].

Regulatory Compliance

It is imperative to adhere to all local, state, and federal regulations governing hazardous waste

disposal. If you are unsure about the specific requirements in your area, contact your local solid

waste management authority, environmental agency, or health department for guidance[6].

Never pour prosulfuron waste down the drain or into any water source[6][7].

Quantitative Data for Prosulfuron
Property Value Source

UN Number 3077 [2]

IMDG Transport Hazard Class 9 [2]

Packaging Group III (minor danger) [2]

CLP Classification (Health) H302 (Harmful if swallowed) [2]

CLP Classification

(Environment)

H400 (Very toxic to aquatic

life), H410 (Very toxic to

aquatic life with long lasting

effects)

[2]

Prosulfuron Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

prosulfuron waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of different types of prosulfuron waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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